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Compound of Interest

Compound Name: Methyl 2-hydroxy-4-nitrobenzoate

Cat. No.: B089193

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for Methyl 2-hydroxy-4-nitrobenzoate (CAS Number: 13684-28-1), a chemical intermediate
used in various synthetic applications.

Disclaimer: The following information is based on general procedures for similar nitroaromatic
compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for Methyl 2-
hydroxy-4-nitrobenzoate before handling and disposal. Regulations may vary by region and
institution.

Immediate Safety and Handling Precautions

Before disposal, ensure that all personnel are familiar with the potential hazards of Methyl 2-
hydroxy-4-nitrobenzoate. Based on data for structurally related compounds, this chemical
should be handled with care.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.
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In Case of a Spill:

Evacuate the area.

o Wear appropriate PPE.

o For solid spills, carefully sweep up the material to avoid creating dust and place it in a
designated, labeled waste container.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

Quantitative Data for a Structurally Similar Compound

Since a specific Safety Data Sheet for Methyl 2-hydroxy-4-nitrobenzoate was not readily
available, the following table summarizes key data for a closely related compound, Methyl 4-
nitrobenzoate (CAS: 619-50-1), to provide an indication of its physical and chemical properties.

Property Value

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol

Appearance Light yellow crystalline powder
Melting Point 94-97 °C

Boiling Point 296.6 °C at 760 mmHg

Flash Point 143.6 °C

Note: This data is for a related compound and should be used for reference only. Always refer
to the specific SDS for the compound in use.

Step-by-Step Disposal Protocol
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The disposal of Methyl 2-hydroxy-4-nitrobenzoate must be conducted in accordance with all
local, state, and federal regulations. The primary method for disposal is through a licensed
chemical waste disposal company.

Experimental Protocol for Waste Segregation and Collection:

Waste Identification: All waste containing Methyl 2-hydroxy-4-nitrobenzoate must be
clearly labeled with its chemical name and associated hazards.

Waste Segregation:

o Do not mix Methyl 2-hydroxy-4-nitrobenzoate waste with other incompatible waste
streams. It should be collected in a dedicated, properly labeled, and sealed container.

o Solid waste (e.g., contaminated gloves, paper towels) should be collected separately from
liquid waste.

Container Management:
o Use containers that are in good condition and compatible with the chemical.
o Keep containers tightly closed when not in use to prevent the release of vapors or dust.[1]

o Store waste containers in a designated, well-ventilated, and secure area away from heat
and sources of ignition.

Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the complete chemical name, quantity, and any other required information.
Final Disposal Method:

o The most common and recommended method of disposal for this type of chemical is
incineration at a licensed hazardous waste facility.[2]
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o Under no circumstances should this chemical be disposed of down the drain or in regular
trash. Discharge into the environment must be avoided.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Methyl 2-hydroxy-
4-nitrobenzoate.
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Caption: Workflow for the safe disposal of Methyl 2-hydroxy-4-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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